
Technical Guide: Analysis of 4-amino-3-ethoxy-
N-ethylbenzamide and Related Compounds

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
4-amino-3-ethoxy-N-

ethylbenzamide

Cat. No.: B1401143 Get Quote

Disclaimer: Extensive searches for the specific compound 4-amino-3-ethoxy-N-
ethylbenzamide and its corresponding CAS (Chemical Abstracts Service) number did not yield

any direct results in publicly available chemical databases and scientific literature. This

suggests that the compound may be novel, not yet synthesized, or referenced under a different

nomenclature.

This guide therefore focuses on the closest structurally related compound for which information

is available: 4-Amino-3-ethoxybenzamide. The data presented below pertains to this related

compound and should not be directly extrapolated to 4-amino-3-ethoxy-N-ethylbenzamide,

as the substitution of a hydrogen atom with an ethyl group on the amide nitrogen can

significantly alter its physicochemical and biological properties.

Core Compound Identification: 4-Amino-3-
ethoxybenzamide
This section provides the fundamental chemical identifiers and properties for 4-Amino-3-

ethoxybenzamide.

Chemical Identity
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Property Value Source

Chemical Name 4-Amino-3-ethoxybenzamide Internal Database

CAS Number 917909-47-8 [1]

Molecular Formula C₉H₁₂N₂O₂ [1]

Molecular Weight 180.21 g/mol [1]

Physicochemical Properties
The following table summarizes the known physical and chemical properties of 4-Amino-3-

ethoxybenzamide.

Property Value Source

Appearance Tan to white solid [1]

Physical State Solid [1]

Solubility No data available [1]

Melting Point No data available [1]

Boiling Point No data available [1]

Storage Condition
Sealed in dry, Store at room

temperature (20 to 22 °C)
[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or biological assays of 4-Amino-

3-ethoxybenzamide are not readily available in the public domain based on the conducted

searches. For researchers interested in this molecule, a potential synthetic route could be

hypothesized based on standard organic chemistry principles.

Hypothetical Synthesis Workflow
A logical approach to the synthesis of 4-Amino-3-ethoxybenzamide could involve the amidation

of a corresponding benzoic acid derivative. This is a generalized workflow and would require
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optimization.

Starting Material:
4-amino-3-ethoxybenzoic acid

Activation of Carboxylic Acid
(e.g., with SOCl₂ or EDC/HOBt)

Reaction with Ammonia Source
(e.g., NH₄OH or NH₃ gas)

Purification
(e.g., Recrystallization or Chromatography)

Final Product:
4-Amino-3-ethoxybenzamide

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 4-Amino-3-ethoxybenzamide.

Biological Activity and Signaling Pathways
There is currently no available information regarding the biological activity, mechanism of

action, or associated signaling pathways for 4-Amino-3-ethoxybenzamide in the scientific

literature. Researchers would need to conduct initial biological screenings to determine any

potential therapeutic effects or cellular targets.

General Drug Discovery Workflow
For a novel compound like 4-Amino-3-ethoxybenzamide, the initial steps in assessing its

biological relevance would follow a standard drug discovery and development pipeline.
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Caption: Standard workflow for drug discovery and development.

Conclusion
While a comprehensive technical guide on 4-amino-3-ethoxy-N-ethylbenzamide cannot be

provided due to the absence of its documentation in public databases, this report has

summarized the available information on the closely related compound, 4-Amino-3-

ethoxybenzamide (CAS: 917909-47-8). The lack of data for the requested compound

underscores a potential area for novel chemical synthesis and research. Any investigation into

this molecule would need to begin with its synthesis and subsequent characterization and

biological screening. Researchers are advised to proceed with caution and verify the identity

and purity of any synthesized compound through rigorous analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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